Cas no 1126633-32-6 (Ethyl 4-(Trifluoromethyl)oxazole-5-carboxylate)

Ethyl 4-(Trifluoromethyl)oxazole-5-carboxylate is a fluorinated heterocyclic compound featuring an oxazole core substituted with a trifluoromethyl group at the 4-position and an ester moiety at the 5-position. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic resistance, while the ester functionality allows for further derivatization. Its high purity and well-defined chemical properties facilitate precise applications in medicinal chemistry, particularly as a building block for bioactive molecules. The compound’s robust synthetic utility and compatibility with diverse reaction conditions underscore its importance in advanced organic synthesis.

Ethyl 4-(Trifluoromethyl)oxazole-5-carboxylate structure

1126633-32-6 structure

Product Name:Ethyl 4-(Trifluoromethyl)oxazole-5-carboxylate

CAS No:1126633-32-6

MF:C₇H₆F₃NO₃

MW:209.12265253067

MDL:MFCD11111646

CID:2609259

PubChem ID:45790476

Update Time:2025-10-22

Ethyl 4-(Trifluoromethyl)oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-(trifluoromethyl)-1,3-oxazole-5-carboxylate
- AKOS005255465
- XNWPXJFSPSKGHM-UHFFFAOYSA-N
- C90367
- EN300-310693
- DB-230408
- ETHYL4-(TRIFLUOROMETHYL)-1,3-OXAZOLE-5-CARBOXYLATE
- 1126633-32-6
- ETHYL 4-(TRIFLUOROMETHYL)OXAZOLE-5-CARBOXYLATE
- SCHEMBL15919895
- BVB63332
- CS-0215926
- AB63653
- Ethyl 4-(Trifluoromethyl)oxazole-5-carboxylate
- MDL： MFCD11111646
- Inchi： 1S/C7H6F3NO3/c1-2-13-6(12)4-5(7(8,9)10)11-3-14-4/h3H,2H2,1H3
- InChI Key： XNWPXJFSPSKGHM-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=O)OCC)OC=N1)(F)F

Computed Properties

Exact Mass: 209.02997754Da
Monoisotopic Mass: 209.02997754Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: NA
Boiling Point: 233.0±40.0 °C at 760 mmHg
Vapor Pressure: 0.1±0.5 mmHg at 25°C

Ethyl 4-(Trifluoromethyl)oxazole-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 4-(Trifluoromethyl)oxazole-5-carboxylate Pricemore >>

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TRC	E938385-2.5mg	Ethyl 4-(Trifluoromethyl)oxazole-5-carboxylate	1126633-32-6		2.5mg	$ 50.00	2022-06-05
TRC	E938385-5mg	Ethyl 4-(Trifluoromethyl)oxazole-5-carboxylate	1126633-32-6		5mg	$ 70.00	2022-06-05
TRC	E938385-25mg	Ethyl 4-(Trifluoromethyl)oxazole-5-carboxylate	1126633-32-6		25mg	$ 295.00	2022-06-05
Chemenu	CM467703-100mg	ethyl 4-(trifluoromethyl)-1,3-oxazole-5-carboxylate	1126633-32-6	95%+	100mg	$***	2023-04-03
Chemenu	CM467703-250mg	ethyl 4-(trifluoromethyl)-1,3-oxazole-5-carboxylate	1126633-32-6	95%+	250mg	$***	2023-04-03
Chemenu	CM467703-500mg	ethyl 4-(trifluoromethyl)-1,3-oxazole-5-carboxylate	1126633-32-6	95%+	500mg	$***	2023-04-03
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Enamine	EN300-310693-0.05g	ethyl 4-(trifluoromethyl)-1,3-oxazole-5-carboxylate	1126633-32-6	95.0%	0.05g	$278.0	2025-03-19
Enamine	EN300-310693-0.1g	ethyl 4-(trifluoromethyl)-1,3-oxazole-5-carboxylate	1126633-32-6	95.0%	0.1g	$416.0	2025-03-19
Enamine	EN300-310693-0.25g	ethyl 4-(trifluoromethyl)-1,3-oxazole-5-carboxylate	1126633-32-6	95.0%	0.25g	$594.0	2025-03-19